Cas no 66551-60-8 (3-[(2Z,6Z,10Z,14Z,18Z)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-4-hydroxy-5-methoxybenzoic acid)

• Product Name: 3-[(2Z,6Z,10Z,14Z,18Z)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-4-hydroxy-5-methoxybenzoic acid
• CAS No: 66551-60-8
• MF: C₃₈H₅₆O₄
• MW: 576.848852157593
• CID: 964185
• PubChem ID: 6443832
• Update Time: 2025-04-19

3-[(2Z,6Z,10Z,14Z,18Z)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-4-hydroxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2Z,6Z,10Z,14Z,18Z)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl]-4-hydroxy-5-methoxybenzoic acid
• 66551-60-8
• 3-Mhhb
• Benzoic acid, 3-(3,7,11,15,19,23-hexamethyl-2,6,10,14,18,22-tetracosahexaenyl)-4-hydroxy-5-methoxy-, (all-E)-

• Inchi： 1S/C38H56O4/c1-28(2)14-9-15-29(3)16-10-17-30(4)18-11-19-31(5)20-12-21-32(6)22-13-23-33(7)24-25-34-26-35(38(40)41)27-36(42-8)37(34)39/h14,16,18,20,22,24,26-27,39H,9-13,15,17,19,21,23,25H2,1-8H3,(H,40,41)/b29-16-,30-18-,31-20-,32-22-,33-24-
• InChI Key： YSZSVGFMAJXGMQ-QEKAYIGSSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1C/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(/C)\CC/C=C(\C)/C)OC

Computed Properties

• Exact Mass: 576.41786
• Monoisotopic Mass: 576.41786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 19
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 12.3

Experimental Properties

• Density: 0.994
• Boiling Point: 694.5°C at 760 mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.534